Cas no 648409-08-9 (ethyl 2-cyano-3-(2,6-dimethylanilino)-3-mercaptoacrylate)

• Product Name: ethyl 2-cyano-3-(2,6-dimethylanilino)-3-mercaptoacrylate
• CAS No: 648409-08-9
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 961403
• PubChem ID: 5182358
• Update Time: 2025-04-19

ethyl 2-cyano-3-(2,6-dimethylanilino)-3-mercaptoacrylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-cyano-3-(2,6-dimethylanilino)-3-mercaptoacrylate
• ethyl 2-cyano-3-(2,6-dimethylanilino)-3-sulfanylprop-2-enoate
• DTXSID40409235
• 648409-08-9

• Inchi： 1S/C14H16N2O2S/c1-4-18-14(17)11(8-15)13(19)16-12-9(2)6-5-7-10(12)3/h5-7,16,19H,4H2,1-3H3
• InChI Key： HIAILPSESUQYPI-UHFFFAOYSA-N
• SMILES： SC(=C(C#N)C(=O)OCC)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 63.1Ų